Cas no 2680787-49-7 (5-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 5-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 2680787-49-7
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 5652968
• PubChem ID: 165915264
• Update Time: 2025-10-29

5-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• 2680787-49-7
• EN300-28282296
• 5-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid

• Inchi： 1S/C11H14N4O4/c1-3-6-19-11(18)15-7(2)4-5-14-10(15)12-8(13-14)9(16)17/h3,7H,1,4-6H2,2H3,(H,16,17)
• InChI Key： ZKMZVAJUAVPZHW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C2=NC(C(=O)O)=NN2CCC1C)=O

Computed Properties

• Exact Mass: 266.10150494g/mol
• Monoisotopic Mass: 266.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid

5-Methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680787-49-7, known as 5-methyl-4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically triazolopyrimidines, which are known for their unique structural features and versatile applications. The molecule's structure incorporates a methyl group at the 5-position and a propenyl ether moiety at the 4-position of the triazolopyrimidine ring system. Additionally, it features a carboxylic acid group at the 2-position of the pyrimidine ring.

Recent studies have highlighted the importance of triazolopyrimidines in drug discovery due to their ability to interact with various biological targets. The presence of the propenyl ether group in this compound introduces additional electronic and steric properties that enhance its potential as a lead compound in medicinal chemistry. Furthermore, the carboxylic acid functionality provides opportunities for further chemical modification through esterification or amidation reactions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this molecule. Such enantiomers are particularly valuable for studying stereochemical effects in biological systems.

In terms of applications, 5-methyl-4-(prop-2-en-1-yloxy)carbonyl-triazolopyrimidine derivatives have shown promise in anti-inflammatory and anticancer studies. Preclinical data indicate that these compounds can modulate key signaling pathways involved in inflammation and cancer progression. For example, they have demonstrated inhibitory activity against cyclooxygenase (COX) enzymes and certain oncogenic kinases.

Moreover, the triazolopyrimidine scaffold has been exploited in designing inhibitors for histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer development. The incorporation of the propenyl ether group enhances the binding affinity of these inhibitors to HDACs by creating favorable hydrophobic interactions within the enzyme's active site.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular integrity and stereochemistry of the synthesized product.

In conclusion, 5-methyl-4-(prop-2-en-1-yloxy)carbonyl-triazolopyrimidine derivatives represent a promising class of compounds with diverse applications in drug discovery and chemical synthesis. Their unique structural features and functional groups make them ideal candidates for further exploration in both academic research and industrial development.